3-(2-(diethylamino)ethyl)-7-(4-phenylpiperazine-1-carbonyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
Description
This compound is a quinazolinone derivative. Quinazolinones are a class of organic compounds with a bicyclic structure, which consists of two fused six-membered rings, a benzene ring and a nitrogen-containing pyrimidine ring . The presence of the phenylpiperazine moiety suggests that this compound might have some biological activity, as phenylpiperazines are often found in drugs .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The quinazolinone core provides a rigid bicyclic structure, while the phenylpiperazine and diethylaminoethyl groups would add flexibility .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the quinazolinone core might confer stability, while the phenylpiperazine and diethylaminoethyl groups might influence its solubility and reactivity .Mechanism of Action
Piperazine-based compounds are gaining more attention in today’s research as the piperazine nucleus is found in many biologically active compounds . They have shown applications in different fields like antimicrobial, antioxidant, antihistaminic, anticancer, DNA binding and protein binding, catalyst in ring opening polymerization (ROP), etc .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(2-(diethylamino)ethyl)-7-(4-phenylpiperazine-1-carbonyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one' involves the condensation of 2-amino-3-cyano-4(3H)-quinazolinone with 2-diethylaminoethyl chloride, followed by the reaction of the resulting intermediate with 4-phenylpiperazine-1-carbonyl chloride and potassium thiocyanate.", "Starting Materials": [ "2-amino-3-cyano-4(3H)-quinazolinone", "2-diethylaminoethyl chloride", "4-phenylpiperazine-1-carbonyl chloride", "potassium thiocyanate" ], "Reaction": [ "Step 1: Condensation of 2-amino-3-cyano-4(3H)-quinazolinone with 2-diethylaminoethyl chloride in the presence of a base such as potassium carbonate or sodium hydroxide to form the intermediate 3-(2-(diethylamino)ethyl)-2-amino-4(3H)-quinazolinone.", "Step 2: Reaction of the intermediate with 4-phenylpiperazine-1-carbonyl chloride in the presence of a base such as triethylamine or pyridine to form the intermediate 3-(2-(diethylamino)ethyl)-7-(4-phenylpiperazine-1-carbonyl)-2-amino-4(3H)-quinazolinone.", "Step 3: Cyclization of the intermediate with potassium thiocyanate in the presence of a base such as potassium carbonate or sodium hydroxide to form the final product, 3-(2-(diethylamino)ethyl)-7-(4-phenylpiperazine-1-carbonyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one." ] } | |
CAS RN |
403728-57-4 |
Product Name |
3-(2-(diethylamino)ethyl)-7-(4-phenylpiperazine-1-carbonyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
Molecular Formula |
C25H31N5O2S |
Molecular Weight |
465.62 |
IUPAC Name |
3-[2-(diethylamino)ethyl]-7-(4-phenylpiperazine-1-carbonyl)-2-sulfanylidene-1H-quinazolin-4-one |
InChI |
InChI=1S/C25H31N5O2S/c1-3-27(4-2)12-17-30-24(32)21-11-10-19(18-22(21)26-25(30)33)23(31)29-15-13-28(14-16-29)20-8-6-5-7-9-20/h5-11,18H,3-4,12-17H2,1-2H3,(H,26,33) |
InChI Key |
XUKBQVLKTBBIFG-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCN1C(=O)C2=C(C=C(C=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4)NC1=S |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 5-chloro-2-[(2-chloroacetyl)amino]-4-(4-fluorophenyl)thiophene-3-carboxylate](/img/structure/B2950921.png)
![8-{2-[(2-chlorophenyl)methylidene]hydrazin-1-yl}-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2950924.png)
![N-[(3-bromophenyl)(cyano)methyl]-4-(1H-pyrrol-1-yl)butanamide](/img/structure/B2950930.png)
![1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-propylpiperidine-3-carboxamide](/img/structure/B2950940.png)
![6-[1-(3,4-dimethoxyphenyl)ethyl]-3-(2-pyridyl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione](/img/structure/B2950941.png)
![(E)-ethyl 5-(4-(dimethylamino)phenyl)-2-(furan-3-ylmethylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B2950944.png)